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Compound of Interest

Compound Name: Isopropyl Palmitate

Cat. No.: B1672282 Get Quote

An In-depth Technical Guide to Isopropyl
Palmitate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl Palmitate (IPP), a

widely used ester in the pharmaceutical, cosmetic, and research sectors. This document details

its chemical and physical properties, synthesis methodologies, analytical procedures, and

applications, with a focus on its role in drug development and formulation.

Core Chemical and Physical Properties
Isopropyl palmitate is the ester formed from the reaction of isopropyl alcohol and palmitic

acid, a common saturated fatty acid.[1][2] It is a clear, colorless to pale yellow, practically

odorless, and viscous liquid at room temperature.[1][3] Its non-greasy texture and excellent

spreading characteristics make it a valuable component in many topical formulations.[3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 142-91-6

Molecular Formula C19H38O2

Molecular Weight 298.51 g/mol

IUPAC Name propan-2-yl hexadecanoate

Synonyms

Isopropyl hexadecanoate,

Palmitic acid isopropyl ester, 1-

Methylethyl hexadecanoate

Table 2: Physicochemical Data

Property Value Reference

Appearance
Clear, colorless to pale yellow

oily liquid

Melting Point 11-13 °C

Boiling Point 160 °C at 2 mmHg

Density 0.852 - 0.855 g/cm³ at 20°C

Refractive Index 1.4380 - 1.4390 at 20°C

Solubility

Soluble in acetone, alcohol,

and mineral oil; Insoluble in

water, glycerin, and propylene

glycol.

Saponification Value 183-193 mg KOH/g

Acid Value max 1.0 mg KOH/g

Iodine Value max 1.0 g I2/100g

Synthesis of Isopropyl Palmitate
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The industrial synthesis of isopropyl palmitate is primarily achieved through the esterification

of palmitic acid with isopropyl alcohol.

The most common method involves the direct reaction of palmitic acid and isopropanol,

typically in the presence of an acid catalyst like sulfuric acid. The process generally includes

neutralization, dehydration, and decolorization steps to purify the final product. An alternative,

though less common, chemical route is the acyl chloride method, where palmitic acid is first

converted to its acyl chloride before reacting with isopropanol.

Direct Esterification of Isopropyl Palmitate
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Neutralization
(e.g., with Na2CO3)

Crude Product

Dehydration

Decolorization
(e.g., with activated clay)

Purified Isopropyl
Palmitate

Click to download full resolution via product page

Figure 1: Chemical Synthesis Workflow.
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A high-purity grade of isopropyl palmitate can be produced via enzymatic esterification at

lower temperatures. This method often utilizes immobilized lipases as biocatalysts. One

detailed protocol involves a two-step process: lipase-catalyzed hydrolysis of palm stearin to

yield a free fatty acid fraction, followed by fractional crystallization to concentrate the palmitic

acid. The final step is the esterification of the palmitic acid concentrate with isopropanol using

an immobilized lipase.

Experimental Protocol: Enzymatic Synthesis

Hydrolysis: Palm stearin is subjected to hydrolysis using an immobilized lipase (e.g., Eversa

Transform 2.0) at 50°C for 24 hours with a palm stearin-to-water molar ratio of 1:80.

Concentration: The resulting free fatty acid fraction is concentrated for palmitic acid via

fractional crystallization in n-hexane at -5°C for 2 hours.

Esterification: The palmitic acid concentrate is then esterified with isopropanol (1:1.5 molar

ratio) in a solvent-free system using the same immobilized lipase. The reaction is carried out

at 55°C for 24 hours.

Applications in Drug Development and Formulation
Isopropyl palmitate is a versatile excipient in pharmaceutical formulations, particularly for

topical and transdermal applications.

Emollient and Moisturizer: It forms a protective, non-greasy barrier on the skin, reducing

water loss and improving skin feel in creams and lotions.

Solvent and Vehicle: It is used as an oleaginous vehicle and solvent for various active

pharmaceutical ingredients (APIs) in topical preparations.

Penetration Enhancer: Isopropyl palmitate is an established penetration enhancer for

transdermal drug delivery systems, facilitating the absorption of APIs through the skin. It has

been shown to significantly increase the skin permeability of drugs like nimesulide.

Tablet Formulation: It can be used as a solvent in tablet film-coating and granulation

processes, where it is later removed by evaporation.
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Analytical Methods
The identification and quantification of isopropyl palmitate are crucial for quality control in

pharmaceutical formulations. Gas chromatography (GC) is a standard method for its analysis.

Experimental Protocol: Gas Chromatography Assay

System: A gas chromatograph equipped with a flame-ionization detector (FID).

Column: 4-mm × 1.8-m column packed with 10% liquid phase G8 on 100- to 120-mesh

support S1A.

Carrier Gas: Nitrogen, at a flow rate of 45 mL/min.

Temperatures:

Injection Port: 240°C

Detector: 280°C

Column: Programmed to increase from 90°C to 210°C at a rate of 2°C/minute, then held at

210°C for 8 minutes.

Sample Preparation:

Assay Preparation: Dissolve 125 mg of Isopropyl Palmitate in 25.0 mL of n-hexane.

System Suitability Solution: Dissolve approximately 45 mg of USP Isopropyl Palmitate
RS and 5 mg of USP Isopropyl Myristate RS in 10.0 mL of n-hexane.

Procedure: Inject approximately 5 µL of the Assay Preparation into the chromatograph. The

percentage of C19H38O2 is calculated by comparing the isopropyl palmitate peak

response to the sum of the responses of all peaks (excluding the solvent peak).

System Suitability: The resolution between isopropyl myristate and isopropyl palmitate
should be not less than 6.0.
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Analytical Workflow for Isopropyl Palmitate Assay
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Figure 2: Gas Chromatography Workflow.
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Safety and Toxicology
Isopropyl palmitate is widely used in cosmetics and topical pharmaceutical formulations and

is generally regarded as a non-toxic and non-irritant material.

Table 3: Toxicological Data

Test Result Reference

Acute Oral Toxicity (Rat, LD50) >5,000 mg/kg

Acute Inhalation Toxicity (Rat,

LC50)
>5.3 mg/L (4 h)

Skin Irritation Non-irritant

Eye Irritation Non-irritant

Skin Sensitization No skin sensitization

Mutagenicity Negative

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that isopropyl palmitate
is safe for use in cosmetic ingredients. While it is considered safe for topical use, it may cause

skin irritation after prolonged or repeated exposure in some individuals. It is resistant to

oxidation and hydrolysis and does not become rancid, contributing to formulation stability. For

storage, it should be kept in a well-closed, light-resistant container at temperatures above 16°C

to prevent solidification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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